Cas no 57422-20-5 ( )

  structure
  structure
Product Name: 
CAS No:57422-20-5
MF:C15H16O3
MW:244.285744667053
CID:947017
PubChem ID:284720
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [3-methoxy-4-(4-methylphenoxy)phenyl]methanol
    • AC1L61HO
    • AC1Q578A
    • AG-J-63537
    • AR-1A8941
    • CTK5A6847
    • KST-1A6187
    • NSC140896
    • NSC-140896
    • DTXSID00301069
    • DS-007894
    • 57422-20-5
    •  
    • Inchi: 1S/C15H16O3/c1-11-3-6-13(7-4-11)18-14-8-5-12(10-16)9-15(14)17-2/h3-9,16H,10H2,1-2H3
    • InChI Key: BTIHQYVBXKBCPO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)C1C=CC(CO)=CC=1OC

Computed Properties

  • Exact Mass: 244.10998
  • Monoisotopic Mass: 244.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
  • LogP: 3.28820

  Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd